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Abstract

This technical guide provides a comprehensive overview of the rheological properties of
Trimethylolpropane Triethylhexanoate (CAS No. 26086-33-9). Primarily utilized in the
cosmetics and personal care industry as a skin-conditioning agent and emollient, its flow
characteristics are crucial for formulation stability, sensory perception, and product
performance. This document collates available quantitative data, outlines experimental
protocols for rheological characterization, and presents a logical workflow for such analyses.
Due to the limited publicly available rheological data for this specific ester, this guide
supplements direct data with information on general testing methodologies for similar cosmetic
esters.

Introduction

Trimethylolpropane Triethylhexanoate is a synthetic ester known for its non-oily feel and
good spreadability on the skin.[1] Its rheological profile dictates its behavior during
manufacturing, packaging, and application. Understanding properties such as viscosity and its
dependence on temperature is essential for formulators to ensure product stability, achieve
desired textures, and predict performance in various applications, including lotions, creams,
and sunscreens.
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Physicochemical and Rheological Data

The available quantitative data for Trimethylolpropane Triethylhexanoate is summarized in
the tables below. It is important to note that comprehensive rheological data, particularly at
standard lubricant testing temperatures and regarding viscoelasticity, is not widely published.

ble 1: | Phusicochemical :

Property Value Source
CAS Number 26086-33-9 N/A
Molecular Formula C30H5606 N/A
Molecular Weight 512.77 g/mol N/A
Density 0.9420 - 0.9430 g/cms3 at 26°C N/A

Table 2: Viscosity Data

Temperature (°C) Viscosity (mPa-s) Source
25 ~50 [1]
25 50 [2]

Note: Data for viscosity at 40°C and 100°C, and consequently the Viscosity Index, for
Trimethylolpropane Triethylhexanoate are not readily available in the public domain. For
context, other Trimethylolpropane esters used in lubricant applications have shown kinematic
viscosities in the range of 33-48 cSt at 40°C and 7.68-10.03 cSt at 100°C.[3]

Experimental Protocols for Rheological Analysis

While specific experimental details for Trimethylolpropane Triethylhexanoate are not
published, the following protocols are based on standard methods for the rheological
characterization of cosmetic esters and lubricants.

Viscosity Measurement
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o Objective: To determine the dynamic or kinematic viscosity of the substance at controlled
temperatures.

» Apparatus: Rotational viscometer or rheometer (e.g., Cone-plate or parallel-plate geometry),
or a capillary viscometer for kinematic viscosity. A temperature-controlled sample holder is
essential.

o Methodology (Rotational Rheometry):
o The sample is placed between the plates of the rheometer.
o The temperature is equilibrated to the desired setpoint (e.g., 25°C, 40°C, 100°C).

o A controlled shear rate is applied to the sample, and the resulting shear stress is
measured (or vice-versa).

o For a Newtonian fluid, the viscosity is calculated as the ratio of shear stress to shear rate.
A flow curve (viscosity vs. shear rate) can be generated to assess shear-thinning or shear-
thickening behavior.

o Standard Methods: ISO 3104, ASTM D445 for kinematic viscosity; ASTM D2983 for low-
temperature viscosity.

Viscoelastic Properties (Oscillatory Rheometry)

o Objective: To characterize the elastic (storage modulus, G') and viscous (loss modulus, G")
components of the material's response to an applied sinusoidal deformation. This is
particularly relevant for understanding the texture and stability of emulsions.

o Apparatus: A controlled-strain or controlled-stress rheometer with oscillatory capabilities.
e Methodology:
o The sample is loaded into the rheometer, and the temperature is stabilized.

o An amplitude sweep is performed at a constant frequency to determine the linear
viscoelastic region (LVER), where the response is independent of the applied strain.
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o Afrequency sweep is then conducted within the LVER to measure the storage and loss
moduli as a function of frequency.

o Data Interpretation:
o G'> G": The material behaves more like a solid (elastic-dominant).
o G" > G The material behaves more like a liquid (viscous-dominant).
o Crossover point (G' = G"): Indicates a characteristic relaxation time of the material.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the rheological characterization of a
cosmetic ester like Trimethylolpropane Triethylhexanoate.
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Caption: Workflow for Rheological Characterization.
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Conclusion

The rheological properties of Trimethylolpropane Triethylhexanoate are fundamental to its
application in cosmetic and personal care formulations. While existing data provides a baseline
understanding of its viscosity at room temperature, further research is required to fully
characterize its behavior across a wider range of temperatures and shear conditions, as well as
its viscoelastic properties. The experimental protocols and workflow outlined in this guide
provide a framework for researchers and formulators to conduct such detailed analyses,
enabling more precise control over product texture, stability, and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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